Cas no 852695-22-8 (2-(carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid)

• Product Name: 2-(carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid
• CAS No: 852695-22-8
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 3108693
• PubChem ID: 7131440
• Update Time: 2025-08-05

2-(carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-amino-2-oxoethyl)thio]nicotinic acid
• 852695-22-8
• CS-0290031
• 2-(2-amino-2-oxoethyl)sulfanylpyridine-3-carboxylic acid
• HMS1744B10
• AKOS000264402
• 2-((2-Amino-2-oxoethyl)thio)nicotinic acid
• 2-[(carbamoylmethyl)sulfanyl]pyridine-3-carboxylic acid
• 2-[(carbamoylmethyl)sulfanyl]pyridine-3-carboxylicacid
• EN300-15186
• 2-(carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid

• Inchi： 1S/C8H8N2O3S/c9-6(11)4-14-7-5(8(12)13)2-1-3-10-7/h1-3H,4H2,(H2,9,11)(H,12,13)
• InChI Key： JMVBSYGMHJYCPB-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1C(C(=O)O)=CC=CN=1

Computed Properties

• Exact Mass: 212.02556330Da
• Monoisotopic Mass: 212.02556330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 119Ų

2-(carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid

Introduction to 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid (CAS No. 852695-22-8)

2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid, also known by its CAS number 852695-22-8, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids and features a sulfanyl group and a carbamoylmethyl moiety, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid is characterized by a pyridine ring with a carboxylic acid group at the 3-position and a sulfanyl group attached to a carbamoylmethyl moiety at the 2-position. This arrangement provides the molecule with both acidic and basic functionalities, making it an interesting candidate for various chemical and biological applications.

In recent years, the study of 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that this compound can effectively scavenge free radicals and protect cells from oxidative damage, highlighting its potential as a protective agent against oxidative stress.

The pharmacokinetic properties of 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for successful drug development. Additionally, toxicity studies have shown that 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid exhibits low toxicity at therapeutic concentrations, further supporting its potential as a safe and effective therapeutic agent.

In the context of drug discovery, 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid has been used as a lead compound for the development of novel derivatives with enhanced biological activities. Structure-activity relationship (SAR) studies have identified key structural modifications that can improve the potency and selectivity of this compound. For example, substituting different functional groups on the pyridine ring or modifying the sulfanyl moiety has led to the discovery of more potent anti-inflammatory and antioxidant agents.

The synthetic route for preparing 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid is well-documented in the literature. Typically, it involves several steps, including the formation of a sulfide intermediate followed by carboxylation and carbamoylation reactions. The ability to synthesize this compound efficiently and on a large scale is crucial for its commercialization as a pharmaceutical product.

In conclusion, 2-(Carbamoylmethyl)sulfanylpyridine-3-carboxylic Acid (CAS No. 852695-22-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of modern medicine.